Cas no 51445-82-0 (Benzenemethanol, 2-[[(1,1-dimethylethyl)thio]methyl]-)
![Benzenemethanol, 2-[[(1,1-dimethylethyl)thio]methyl]- structure](https://www.kuujia.com/scimg/cas/51445-82-0x500.png)
51445-82-0 structure
Product name:Benzenemethanol, 2-[[(1,1-dimethylethyl)thio]methyl]-
Benzenemethanol, 2-[[(1,1-dimethylethyl)thio]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, 2-[[(1,1-dimethylethyl)thio]methyl]-
- [2-(tert-butylsulfanylmethyl)phenyl]methanol
- {2-[(tert-Butylsulfanyl)methyl]phenyl}methanol
- AS-0262
- 51445-82-0
- DTXSID40660081
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- Inchi: InChI=1S/C12H18OS/c1-12(2,3)14-9-11-7-5-4-6-10(11)8-13/h4-7,13H,8-9H2,1-3H3
- InChI Key: GWNUNSYMMWANDU-UHFFFAOYSA-N
- SMILES: CC(SCC1C=CC=CC=1CO)(C)C
Computed Properties
- Exact Mass: 210.10794
- Monoisotopic Mass: 210.10783637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 20.23
Benzenemethanol, 2-[[(1,1-dimethylethyl)thio]methyl]- Related Literature
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Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
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3. Synthesis and properties of rhenium tricarbonyl complex bearing N-fused tetraphenylporphyrin ligand†Motoki Toganoh,Tomoya Ishizuka Chem. Commun., 2004, 2464-2465
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Ulrich Siemeling,Imke Scheppelmann,Beate Neumann,Anja Stammler,Hans-Georg Stammler,Jadwiga Frelek Chem. Commun., 2003, 2236-2237
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Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
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